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Compound of Interest

1-((Diiodomethyl)sulfonyl)-4-
Compound Name:
methylbenzene

cat. No.: B1209700

For researchers, scientists, and drug development professionals, the proper disposal of
chemical waste is a critical component of laboratory safety and environmental responsibility.
This guide provides essential, immediate safety and logistical information for the operational
and disposal plans of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene (CAS Number: 20018-09-
1). Adherence to these procedures is vital to mitigate risks and ensure compliance with
regulations.

Chemical and Physical Properties

Property Value

CAS Number 20018-09-1[1][2][3][4][5]

Molecular Formula C8H8I202S[1][3]

Molecular Weight 422.02 g/mol

Appearance White to light yellow powder or crystal[2][4][5]

Toxic if inhaled, causes serious eye damage,
Hazards very toxic to aquatic life with long-lasting effects.

[2]141(5]

Immediate Safety and Handling Precautions
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Before handling 1-((Diiodomethyl)sulfonyl)-4-methylbenzene, it is imperative to be familiar
with its hazards. This compound is toxic if inhaled and can cause serious eye damage.[2][4][5]
It is also very toxic to aquatic life with long-lasting effects.[2][4][5] Therefore, strict adherence to
safety protocols is mandatory.

Personal Protective Equipment (PPE):

o Eye Protection: Chemical safety goggles and a face shield are required to protect against
splashes and dust.

e Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, must be worn.
e Body Protection: A lab coat or chemical-resistant apron should be worn to protect the skin.

o Respiratory Protection: Work should be conducted in a well-ventilated area, preferably a
chemical fume hood, to avoid inhaling dust.[2] If a fume hood is not available, a respirator
with an appropriate cartridge for organic vapors and particulates should be used.

Spill Containment and Cleanup Protocol

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and
environmental contamination.

Minor Spill (small quantity in a contained area):

o Alert Personnel: Inform colleagues in the immediate area of the spill.

o Restrict Access: Prevent entry into the affected area.

e Don PPE: Ensure you are wearing the appropriate PPE before attempting cleanup.

o Contain the Spill: Use an inert absorbent material, such as sand or vermiculite, to cover the
spill. Do not use combustible materials like paper towels.

o Collect the Waste: Carefully scoop the absorbed material into a designated, labeled
hazardous waste container.
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o Decontaminate the Area: Clean the spill area with a suitable solvent, followed by soap and
water. All cleaning materials must also be disposed of as hazardous waste.

o Label and Store: Securely seal and label the waste container with "Hazardous Waste," the
chemical name, and the date. Store it in a designated satellite accumulation area.

Major Spill (large quantity or in a poorly ventilated area):

Evacuate: Immediately evacuate the area.

o Alert Others: Activate the nearest fire alarm and alert your institution's environmental health
and safety (EHS) office.

e Provide Information: Be prepared to provide the EHS team with the name of the chemical
and the approximate quantity spilled.

» Do Not Attempt to Clean: A major spill should only be handled by trained emergency
response personnel.

Disposal Procedures for 1-
((Diiodomethyl)sulfonyl)-4-methylbenzene

The ultimate disposal of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene must be in accordance
with federal, state, and local regulations. Improper disposal can lead to significant
environmental damage and legal repercussions.

Step-by-Step Disposal Protocol:

o Waste Identification: This compound is classified as a hazardous waste due to its toxicity and
environmental hazards.

e Segregation: As a halogenated organic compound, it must be segregated from non-
halogenated solvent waste.[6][7] Do not mix it with other incompatible waste streams such
as acids, bases, or oxidizers.

e Containerization:
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o Use a designated, compatible, and leak-proof container for the waste. Polyethylene
containers are generally suitable for halogenated organic waste.

o The container must be in good condition with a secure, screw-on cap.

e Labeling:

[e]

Clearly label the waste container with the words "Hazardous Waste."

o

The label must include the full chemical name: "1-((Diiodomethyl)sulfonyl)-4-
methylbenzene" (no abbreviations or chemical formulas).

o

Indicate the approximate quantity of waste in the container.

Note the date when the first amount of waste was added to the container.

[¢]

e Accumulation and Storage:

o Store the sealed and labeled waste container in a designated and secure satellite
accumulation area within the laboratory.

o Ensure the storage area is well-ventilated and away from sources of ignition.
e Arrange for Professional Disposal:

o Contact your institution's EHS office or a licensed hazardous waste disposal contractor to
arrange for pickup and disposal.

o Provide them with all the necessary information about the waste, including the chemical
name and quantity.

o Do not attempt to dispose of this chemical down the drain or in regular trash.[4]

Diagrams
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Caption: Workflow for the proper disposal of 1-((Diiodomethyl)sulfonyl)-4-methylbenzene.
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Caption: Decision-making workflow for a chemical spill response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact
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Ontario, CA 91761, United States
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